Cas no 1483771-46-5 (3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid)
3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-717021
- CS-0288833
- 1483771-46-5
- 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid
- AKOS013478922
- 3-(2-bromophenyl)-5-ethyl-1,2-oxazole-4-carboxylic acid
-
- Inchi: 1S/C12H10BrNO3/c1-2-9-10(12(15)16)11(14-17-9)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H,15,16)
- InChI Key: SOPDWZDHHDCLSZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1C(C(=O)O)=C(CC)ON=1
Computed Properties
- Exact Mass: 294.98441g/mol
- Monoisotopic Mass: 294.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.3Ų
3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717021-1.0g |
3-(2-bromophenyl)-5-ethyl-1,2-oxazole-4-carboxylic acid |
1483771-46-5 | 1g |
$0.0 | 2023-06-07 |
3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid
Professional Introduction to 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic Acid (CAS No. 1483771-46-5)
3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid, with the CAS number 1483771-46-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoxazole family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both bromine and ethyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.
The structural framework of 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid consists of an isoxazole core, which is a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. This core structure is flanked by an aromatic bromobenzene moiety at the 2-position and an ethyl group at the 5-position, with a carboxylic acid functional group at the 4-position. Such a configuration allows for extensive modifications and derivatizations, making it a versatile building block in medicinal chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of isoxazole derivatives. The bromine substituent, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. This has led to numerous studies investigating the role of 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid and its derivatives in various therapeutic contexts. For instance, research has highlighted its utility in the development of compounds with antimicrobial and anti-inflammatory properties.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. The carboxylic acid group at the 4-position provides a site for further functionalization, allowing chemists to attach various pharmacophores or linkers. This flexibility has been exploited in the design of novel inhibitors targeting enzymes involved in cancer progression and neurodegenerative diseases. Notably, studies have demonstrated that derivatives of this compound can modulate the activity of kinases and other critical signaling proteins.
The ethyl group at the 5-position also contributes to the compound's chemical diversity, enabling further derivatization through esterification or amidation reactions. These modifications can alter the solubility, bioavailability, and overall pharmacokinetic profile of the resulting compounds. Such tunability makes 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid an invaluable asset in drug discovery pipelines.
Recent advances in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that its structural features allow it to bind effectively to proteins involved in metabolic pathways relevant to metabolic disorders. This finding has opened up new avenues for developing treatments targeting conditions such as diabetes and obesity.
In addition to its therapeutic applications, 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. The bromine substituent, in particular, facilitates coordination interactions with transition metals, leading to catalysts with high efficiency and selectivity.
The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as 2-bromobenzaldehyde and ethyl acetoacetate. The formation of the isoxazole ring is achieved through condensation reactions under controlled conditions, often employing catalysts that enhance yield and purity. Post-synthetic modifications are then performed to introduce the desired functional groups while maintaining structural integrity.
The growing body of research on 3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid underscores its importance as a chemical scaffold with broad applicability. As our understanding of its properties continues to expand, so too does its potential for contributing to advancements across multiple scientific disciplines. Whether used as a building block for drug development or as a component in advanced materials, this compound exemplifies the intersection of organic chemistry and biomedical research.
1483771-46-5 (3-(2-Bromophenyl)-5-ethylisoxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)